N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-methyl-4-(5-methylfuran-2-yl)pentan-2-amine
• InChI: InChI=1S/C18H24FNO/c1-13(20-12-15-6-8-16(19)9-7-15)11-18(3,4)17-10-5-14(2)21-17/h5-10,13,20H,11-12H2,1-4H3
• InChI Key: HSHPVFMBIHEUDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(C)NCC2=CC=C(C=C2)F
• Molecular Formula: C18H24FNO
• Molecular Weight: 289.4 g/mol

Description

N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine, also known as 4F-MPH, is a synthetic stimulant drug that belongs to the phenidate class. It is a potent psychostimulant that has been used in scientific research to study its effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine is similar to that of other psychostimulant drugs. It works by blocking the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This results in increased activity in the central nervous system, leading to increased alertness, focus, and energy.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine are similar to those of other psychostimulant drugs. It increases dopamine and norepinephrine levels in the brain, leading to increased activity in the central nervous system. This results in increased alertness, focus, and energy. It can also cause side effects such as increased heart rate, elevated blood pressure, and decreased appetite.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine in lab experiments include its potency and selectivity for dopamine and norepinephrine transporters. This makes it a useful tool for studying the effects of psychostimulant drugs on the central nervous system. However, its potency and potential for abuse also make it a dangerous substance to handle in the lab. It requires specialized equipment and expertise to work with safely.

Future Directions

There are many future directions for the study of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine. One area of research is the potential therapeutic applications for the treatment of ADHD and narcolepsy. Another area of research is the development of safer and more effective psychostimulant drugs. There is also a need for further research into the long-term effects of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine on the central nervous system. Overall, there is much to learn about the effects of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine and its potential applications in the field of neuroscience.
Conclusion
In conclusion, N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine is a synthetic stimulant drug that has been used in scientific research to study its effects on the central nervous system. Its synthesis method is complex and requires specialized equipment and expertise. It has similar effects to other psychostimulant drugs and works by blocking the reuptake of dopamine and norepinephrine in the brain. It has potential therapeutic applications for the treatment of ADHD and narcolepsy. The advantages of using N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine in lab experiments include its potency and selectivity for dopamine and norepinephrine transporters, but it also has limitations due to its potency and potential for abuse. There are many future directions for the study of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine, including the development of safer and more effective psychostimulant drugs and further research into its long-term effects on the central nervous system.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine involves the reaction of 4-fluorobenzyl chloride with 4-methyl-2-pentanone in the presence of sodium carbonate and potassium iodide. The resulting intermediate product is then reacted with 5-methylfurfurylamine to produce N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine. The synthesis of N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine has been used in scientific research to study its effects on the central nervous system. It has been found to have similar effects to other psychostimulant drugs such as methylphenidate and cocaine. Studies have shown that N-(4-fluorobenzyl)-4-methyl-4-(5-methyl-2-furyl)-2-pentanamine increases dopamine and norepinephrine levels in the brain, leading to increased alertness, focus, and energy. It has also been found to have potential therapeutic applications for the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.